methyl 2-amino-3,3-dimethylpentanoate
Overview
Description
Methyl 2-amino-3,3-dimethylpentanoate is a useful research compound. Its molecular formula is C8H17NO2 and its molecular weight is 159.23 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-3,3-dimethylpentanoate involves the reaction of 2-amino-3,3-dimethylpentanoic acid with methanol in the presence of a dehydrating agent.", "Starting Materials": [ "2-amino-3,3-dimethylpentanoic acid", "Methanol", "Dehydrating agent (e.g. sulfuric acid)" ], "Reaction": [ "Add 2-amino-3,3-dimethylpentanoic acid to a round-bottom flask", "Add methanol to the flask and stir the mixture", "Add a dehydrating agent (e.g. sulfuric acid) to the flask and continue stirring", "Heat the mixture under reflux for several hours", "Allow the mixture to cool and then filter the precipitate", "Wash the precipitate with cold methanol", "Dry the product under vacuum to obtain methyl 2-amino-3,3-dimethylpentanoate" ] } | |
CAS No. |
1934377-48-6 |
Molecular Formula |
C8H17NO2 |
Molecular Weight |
159.23 g/mol |
IUPAC Name |
methyl 2-amino-3,3-dimethylpentanoate |
InChI |
InChI=1S/C8H17NO2/c1-5-8(2,3)6(9)7(10)11-4/h6H,5,9H2,1-4H3 |
InChI Key |
VNDRXAYNVNLZDP-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(C)C(C(=O)OC)N |
Purity |
95 |
Origin of Product |
United States |
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